Cas no 714906-18-0 (3-(2-chloroethyl)-1-azabicyclo2.2.2octane)

• Product Name: 3-(2-chloroethyl)-1-azabicyclo2.2.2octane
• CAS No: 714906-18-0
• MF: C₉H₁₆ClN
• MW: 173.683041572571
• CID: 5712783
• PubChem ID: 129920927
• Update Time: 2025-09-22

3-(2-chloroethyl)-1-azabicyclo2.2.2octane Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane, 3-(2-chloroethyl)-
• 714906-18-0
• 3-(2-CHLOROETHYL)-1-AZABICYCLO[2.2.2]OCTANE
• EN300-1693911
• 3-(2-chloroethyl)-1-azabicyclo2.2.2octane

• Inchi： 1S/C9H16ClN/c10-4-1-9-7-11-5-2-8(9)3-6-11/h8-9H,1-7H2
• InChI Key： IGBNYQRUPZGWRZ-UHFFFAOYSA-N
• SMILES： ClCCC1CN2CCC1CC2

Computed Properties

• Exact Mass: 173.0971272g/mol
• Monoisotopic Mass: 173.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 236.3±13.0 °C(Predicted)
• pka: 10.65±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines